![molecular formula C22H20N4O3 B2916671 4-((1H-imidazol-1-yl)methyl)-N-(4-(2-carbamoylphenoxy)but-2-yn-1-yl)benzamide CAS No. 1448130-69-5](/img/structure/B2916671.png)
4-((1H-imidazol-1-yl)methyl)-N-(4-(2-carbamoylphenoxy)but-2-yn-1-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((1H-imidazol-1-yl)methyl)-N-(4-(2-carbamoylphenoxy)but-2-yn-1-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research. It is a synthetic molecule that belongs to the category of benzamide derivatives. This compound has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Imidazole Derivatives in Medicinal Chemistry
Imidazole derivatives, similar to the core structure of the compound , have been extensively studied for their medicinal chemistry applications. For instance, nonpeptide angiotensin II receptor antagonists, which include imidazole derivatives, have been prepared and shown to produce a potent antihypertensive effect upon oral administration. This indicates the potential of imidazole derivatives in developing oral antihypertensive medications (Carini et al., 1991).
Antibacterial Activity
Compounds with imidazole and benzimidazole structures have been synthesized and evaluated for their antibacterial activities. A study demonstrated that novel (1H-benzo[d]imidazole-2-yl)-6-(diethylamino)-3H-one-xanthene, phenoxazine, and oxazine derivatives exhibit good fluorescence quantum yield and significant antibacterial activities against various bacterial strains, suggesting the utility of these compounds in antimicrobial applications (Patil et al., 2015).
Antioxidant Additives
Imidazole and thiazole derivatives have also been synthesized and evaluated for their application as antioxidant additives for lubricating oils, showcasing the versatility of imidazole derivatives in industrial applications beyond pharmaceuticals (Amer et al., 2011).
Antimicrobial and Antitumor Activities
Another study focused on thiosemicarbazide derivatives synthesized as building blocks for various heterocyclic compounds, including imidazole rings, demonstrated significant antimicrobial activity. This highlights the compound's potential utility in developing new antimicrobial agents (Elmagd et al., 2017).
Fluorescent Sensors
Benzimidazole and benzothiazole conjugates have been developed as fluorescent sensors for metal ions, utilizing the structural features similar to those in the compound of interest. These sensors show significant solvatochromic behavior and potential in detecting metal ions (Suman et al., 2019).
properties
IUPAC Name |
2-[4-[[4-(imidazol-1-ylmethyl)benzoyl]amino]but-2-ynoxy]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N4O3/c23-21(27)19-5-1-2-6-20(19)29-14-4-3-11-25-22(28)18-9-7-17(8-10-18)15-26-13-12-24-16-26/h1-2,5-10,12-13,16H,11,14-15H2,(H2,23,27)(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNLMRNHNBXXTHG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)N)OCC#CCNC(=O)C2=CC=C(C=C2)CN3C=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-((1H-imidazol-1-yl)methyl)-N-(4-(2-carbamoylphenoxy)but-2-yn-1-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.